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Compound of Interest

Compound Name: 1-(2-Phenoxyphenyl)propan-2-one

CAS No.: 1305324-08-6

Cat. No.: B13518469

Get Quote

Introduction
Substituted 1-phenylpropan-2-one (P2P) derivatives, such as 1-(2-phenoxyphenyl)propan-2-
one, represent a class of chemical intermediates often encountered in forensic investigations.

These compounds are structurally characterized by a benzyl moiety attached to a 2-propanone

backbone. Accurate identification of these analogs is essential for forensic profiling and

chemical safety assessments. This guide focuses on the structural elucidation of these

compounds using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy.

Spectroscopic Signatures and Identification
Reliable identification requires a multi-modal approach, correlating retention indices with mass

spectral fragmentation patterns.

The mass spectral behavior of P2P analogs follows specific mechanistic pathways.

Understanding these pathways allows analysts to distinguish between positional isomers (e.g.,

ortho-, meta-, para- substitution).
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Alpha-Cleavage: The primary fragmentation pathway for ketones is

-cleavage. For 1-phenylpropan-2-one derivatives, cleavage occurs on either side of the
carbonyl group.

Acylium Ion Formation: Cleavage of the benzyl-carbonyl bond typically yields an acetyl

cation (

43), a dominant peak in many P2P spectra.

Tropylium Ion Formation: The benzyl fragment often undergoes rearrangement to form a

stable tropylium ion (

). For the specific analog 1-(2-phenoxyphenyl)propan-2-one, the benzyl fragment
includes the phenoxy substituent, leading to a higher mass characteristic ion (e.g.,
phenoxybenzyl cation).

McLafferty Rearrangement: While less prominent in simple P2P derivatives compared to

longer chain ketones, substituted analogs may exhibit rearrangement if gamma-hydrogens

are available and the steric environment permits.

Table 1: Theoretical MS Fragments for Substituted P2P Analogs

Fragment Type Mechanism
Characteristic

(General)
Notes

Molecular Ion
Variable (Parent

Mass)

Often low intensity in

EI mode.

Acetyl Cation -cleavage 43
Diagnostic for methyl

ketones.

Benzylic Cation C-C cleavage 91 (unsubstituted)

Shifts based on ring

substitution (e.g., +93

for phenoxy).

Tropylium Ion Rearrangement 91 (unsubstituted)
Highly stable aromatic

cation.
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-NMR provides definitive structural confirmation. The 2-propanone side chain exhibits a distinct
pattern that is generally conserved across analogs, barring steric interference from ortho-
substituents.

Methylene Protons (

): Typically appear as a singlet around

3.6 – 3.8 ppm. In 1-(2-phenoxyphenyl)propan-2-one, the ortho-phenoxy group may cause
a slight downfield shift or magnetic non-equivalence due to conformational restrictions.

Methyl Protons (

): A sharp singlet typically found at

2.1 – 2.2 ppm, characteristic of a methyl ketone.

Aromatic Region: The integration and splitting patterns in the

6.5 – 8.0 ppm region distinguish the substitution pattern (e.g., 2-phenoxy vs. 4-phenoxy).

Analytical Workflow Visualization
The following diagram outlines the standard operating procedure (SOP) for the forensic

identification of unknown ketone analytes from complex matrices.
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Figure 1: Analytical workflow for the isolation and identification of ketone analytes in forensic

samples.
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Safety and Regulatory Considerations
When handling substituted phenyl-2-propanones in a research or forensic context, strict

adherence to safety and regulatory protocols is mandatory.

Regulatory Status: Many P2P analogs are considered "designer precursors" or "pre-

precursors." In many jurisdictions (e.g., EU, US), they may be monitored under "catch-all"

regulations or specific listings (List I chemicals) due to their potential diversion. Researchers

must verify compliance with local laws (e.g., DEA regulations in the US, Regulation (EC) No

273/2004 in the EU).

Chemical Safety:

PPE: Standard laboratory PPE (nitrile gloves, lab coat, safety goggles) is required.

Ventilation: All handling of volatile ketones must occur within a certified chemical fume

hood to prevent inhalation of vapors.

Waste Disposal: Solvents and analytical waste must be segregated into halogenated and

non-halogenated waste streams and disposed of via licensed hazardous waste

contractors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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